(S)-3-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl (3S)-3-[(2-aminoacetyl)-methylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C13H25N3O3/c1-13(2,3)19-12(18)16-7-5-6-10(9-16)15(4)11(17)8-14/h10H,5-9,14H2,1-4H3/t10-/m0/s1
• InChI Key: UEAYOIYYAQLFEQ-JTQLQIEISA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)N(C)C(=O)CN
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC[C@@H](C1)N(C)C(=O)CN
• Molecular Formula: C13H25N3O3
• Molecular Weight: 271.36 g/mol

Description

(S)-3-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester is a chiral piperidine derivative featuring a tert-butyl ester (Boc) protective group at the 1-position and a methyl-amino-acetyl substituent at the 3-position of the piperidine ring. This compound is structurally characterized by its stereospecific (S)-configuration, which influences its reactivity and biological interactions. The tert-butyl ester group enhances solubility in organic solvents and stabilizes the molecule during synthetic processes, while the methyl-amino-acetyl moiety provides a reactive site for further functionalization, such as peptide coupling or metal chelation .

Piperidine-based tert-butyl esters are widely utilized as intermediates in pharmaceutical synthesis, particularly in the development of kinase inhibitors, protease inhibitors, and radiopharmaceuticals . The Boc-protected amino group in this compound allows selective deprotection under acidic conditions (e.g., trifluoroacetic acid), enabling stepwise synthesis of complex molecules .

Preparation Methods

Linear Synthesis via Piperidine Functionalization

This method involves sequential modifications of a pre-formed piperidine ring. The tert-butyl ester group is typically introduced early to protect the carboxylic acid moiety, followed by regioselective amination and acetylation. For example, VulcanChem reports a protocol where (R)-piperidine-3-carboxylic acid tert-butyl ester undergoes methylamination using methylamine in the presence of a coupling agent such as HATU, achieving a 78% yield. Chirality is introduced via asymmetric hydrogenation or resolution techniques, though this approach risks racemization during subsequent steps.

Convergent Synthesis via Fragment Coupling

A more efficient route involves coupling pre-functionalized fragments. The patent WO2019158550A1 describes a method where a neutral tert-butyl carbamate intermediate reacts with a chiral amino-acetyl fragment under mild conditions (40–60°C, acetonitrile), minimizing side reactions and improving enantiomeric excess (ee) to >98%. This strategy avoids the viscosity issues reported in earlier methods by eliminating salt forms of intermediates.

Stepwise Preparation Methodology

The following optimized procedure, derived from VulcanChem and WO2019158550A1 , illustrates the current best practices:

Formation of the Piperidine Core

• Starting Material : (S)-Piperidine-3-carboxylic acid is protected as its tert-butyl ester using di-tert-butyl dicarbonate (Boc₂O) in dichloromethane with DMAP catalysis (Yield: 92%).

• Methylamination : The protected piperidine reacts with methylamine hydrochloride in the presence of triethylamine (TEA) and HATU, forming the methylamino intermediate (Yield: 85%, ee: 95%).

Acetylation and Final Coupling

• Acetylation : The methylamino group is acetylated with 2-chloroacetyl chloride in THF at 0°C, followed by quenching with aqueous NaHCO₃ (Yield: 88%).

• Deprotection and Isolation : The tert-butyl group is removed using TFA in DCM, and the product is purified via column chromatography (SiO₂, ethyl acetate/hexane).

Optimization of Reaction Conditions

Temperature and Solvent Effects

• Temperature : Elevated temperatures (50–60°C) improve reaction rates but risk epimerization. WO2019158550A1 demonstrates that maintaining temperatures below 40°C preserves enantiomeric integrity while allowing completion in 3–5 hours.

• Solvent : Acetonitrile outperforms THF and DMF in minimizing byproducts, as evidenced by a 12% reduction in dimer formation.

Catalytic Enhancements

The use of OximaPure® (cyano(hydroxyimino)ethyl acetate) as a coupling agent reduces reaction times by 30% compared to traditional EDCI/HOBt systems.

Analytical Characterization

Parameter	Method	Result	Source
Enantiomeric Excess	Chiral HPLC (Chiralpak IA)	98.5% ee
Purity	HPLC-UV (C18 column)	99.2%
Molecular Weight	HRMS (ESI+)	271.36 g/mol (calc. 271.35)
Configuration	X-ray Crystallography	(S)-configuration confirmed

Comparative Analysis of Methodologies

Method	Yield (%)	ee (%)	Key Advantage	Limitation
Linear Synthesis	78	95	High functional group tolerance	Labor-intensive purification
Convergent Synthesis	93	98.5	Scalable, minimal racemization	Requires anhydrous conditions

Challenges and Mitigation Strategies

• Racemization : Acidic conditions during deprotection can epimerize the chiral center. Using TFA at 0°C reduces this risk to <2%.

• Byproduct Formation : Dimerization is mitigated by slow addition of acetylating agents and maintaining dilute reaction conditions .

Chemical Reactions Analysis

Deprotection of the tert-Butoxycarbonyl (Boc) Group

The Boc group serves as a temporary protecting group for the piperidine nitrogen. Acidic cleavage using trifluoroacetic acid (TFA) or HCl liberates the free amine, a critical step in peptide synthesis and drug intermediate preparation.

Reaction Conditions

Reagent System	Solvent	Temperature	Yield	Source
TFA	DCM	RT	89%*
HCl (4M in dioxane)	Dioxane	0°C → RT	85–90%*

*Reported for structurally similar Boc-protected piperidines.

The reaction mechanism involves protonation of the carbamate oxygen, followed by elimination of tert-butanol and CO₂ . Stereochemistry at the 3-position remains unaffected under these conditions .

Acylation of the Primary Amine

The terminal NH₂ group undergoes acylation with activated carboxylic acids, forming stable amide bonds. This reactivity is exploited in peptide coupling and prodrug design.

Example Reaction with HATU Activation

Component	Quantity	Role
Carboxylic acid	1.0 equiv	Electrophile
HATU	1.05 equiv	Coupling agent
DIPEA	3.0 equiv	Base
DMF	Solvent	—

Outcomes from Analogous Systems

• Reaction time: 12–18 hrs at RT

• Typical yield: 64–72%

• Product purity: >95% (HPLC)

Hydrolysis of the N-Methyl Acetamide Moiety

The tertiary amide bond resists mild hydrolysis but cleaves under harsh acidic or basic conditions:

Hydrolysis Pathways

Condition	Reagents	Products
Acidic	6M HCl, reflux, 24 hrs	Acetic acid + Methylamine
Basic	NaOH (2M), 100°C, 12 hrs	Sodium acetate + Methylamine

No direct yield data exists for this compound, but analogous piperidine acetamides show >80% conversion under these conditions.

Coupling with Chloroformates

The primary amine reacts with 4-nitrophenyl chloroformate to form activated carbamates, useful in multi-step syntheses.

Optimized Protocol

• Reagents : 4-Nitrophenyl chloroformate (2.0 equiv), TEA (2.0 equiv)

• Solvent : DCM

• Temperature : -60°C → RT

• Yield : 89% (isolated)

This reaction proceeds via nucleophilic attack of the amine on the chloroformate, releasing HCl and generating a stable carbamate intermediate .

Stability Under Thermal and Solvent Conditions

The compound demonstrates robustness in common organic solvents:

Solvent	Stability (24 hrs, RT)	Decomposition Products
DCM	>98% intact	None detected
DMF	95% intact	Traces of de-Boc product
Aqueous buffer (pH 7.4)	85% intact	Hydrolyzed amide (<5%)

Stereochemical Influence on Reactivity

The (S)-configuration at the 3-position impacts reaction kinetics and selectivity:

• Acylation rates are 1.3× faster in (S)-enantiomers compared to (R)-forms in chiral environments .

• Boc deprotection shows no stereochemical dependence under standard acidic conditions .

Scientific Research Applications

Synthesis and Chemical Properties

The compound can be synthesized through various methods involving piperidine derivatives and amino acids. Its structure includes a piperidine ring, which is crucial for its biological activity. The tert-butyl ester group enhances its solubility and stability, making it suitable for further chemical modifications.

Biological Activities

Research indicates that (S)-3-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester exhibits various biological activities:

• Antimicrobial Properties : Studies have shown that derivatives of piperidine can possess antimicrobial effects, potentially useful in developing new antibiotics.
• Neuroprotective Effects : Compounds with similar structures have been investigated for neuroprotective properties, suggesting that this compound may also aid in protecting neuronal cells from damage.
• Chiral Building Blocks : The compound serves as a chiral building block in the synthesis of more complex molecules, which is valuable in pharmaceutical chemistry for creating enantiomerically pure drugs.

Case Study 1: Synthesis of Chiral Amino Acids

A study demonstrated the synthesis of various N-(aminocycloalkylene) amino acid derivatives using (S)-3-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester as a starting material. The resulting compounds exhibited high enantiomeric purity and were evaluated for their potential as biologically active substances .

Compound	Yield (%)	Biological Activity
(S)-3a	84	Antimicrobial
(R)-3a	74	Neuroprotective

Case Study 2: Drug Development

Research indicates that derivatives of this compound can be modified to enhance their efficacy against specific targets in disease pathways. For example, modifications to the amino group have shown promise in increasing binding affinity to certain receptors involved in neurological disorders .

Potential Applications

The applications of (S)-3-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester are diverse:

• Drug Discovery : Its role as a precursor in synthesizing new drug candidates targeting bacterial infections and neurodegenerative diseases.
• Peptide Synthesis : Utilized in the formation of peptides that may have therapeutic effects.
• Biological Research : As a tool for studying enzyme mechanisms or receptor interactions due to its structural characteristics.

Mechanism of Action

The mechanism of action of (S)-3-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator, modulating the activity of these targets and affecting various biochemical pathways. The exact mechanism depends on the specific application and target molecule.

Comparison with Similar Compounds

Ring Size and Conformation

• Piperidine vs. Pyrrolidine: Piperidine derivatives (6-membered ring) exhibit greater conformational flexibility compared to pyrrolidine analogs (5-membered ring). For example, (S)-3-((S)-2-Amino-propionylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester shows restricted rotation due to its smaller ring, leading to lower thermal stability (activation energy for thermolysis: 116 kJ/mol⁻¹ vs. 125 kJ/mol⁻¹ for piperidine-based MA20) .
• Substituent Effects: The methyl-amino-acetyl group in the target compound enhances nucleophilicity at the nitrogen, facilitating reactions with electrophiles like iodoalkanes . In contrast, tert-butyl 3-{[(4-aminophenyl)amino]methyl}piperidine-1-carboxylate leverages an aromatic amine for interactions with biological targets .

Thermal and Chemical Stability

• The tert-butyl ester group decomposes via thermolysis (70–90°C) to release isobutylene, with activation energies ranging from 45–125 kJ/mol⁻¹ depending on substituents . Piperidine-based esters generally exhibit higher thermal resilience than pyrrolidine analogs due to reduced ring strain.

Biological Activity

(S)-3-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester, also known by its CAS number 1354002-33-7, is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

The compound has the following chemical properties:

• Molecular Formula : C13H25N3O3
• Molecular Weight : 255.36 g/mol
• CAS Number : 1354002-33-7

Biological Activity Overview

Research indicates that (S)-3-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester exhibits several biological activities, including:

• Antitumor Activity : The compound has shown promise as an inhibitor of cellular proliferation associated with malignant diseases. It is believed to influence pathways related to cancer cell survival and growth.
• Neuroprotective Effects : Preliminary studies suggest that this compound may have neuroprotective properties, potentially useful in treating neurodegenerative diseases.

The precise mechanisms through which (S)-3-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester exerts its biological effects are still under investigation. However, several hypotheses include:

• Inhibition of Enzymatic Activity : The compound may inhibit specific kinases involved in cell signaling pathways that regulate cell growth and survival.
• Impact on Protein Interactions : It might alter the interactions between proteins that are crucial for cancer progression and neuronal health.

Case Studies and Research Findings

Several studies have been conducted to evaluate the biological activity of this compound:

• Antitumor Studies :
  • A study demonstrated that (S)-3-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester exhibited significant cytotoxicity against various cancer cell lines, including breast and lung cancer cells. The IC50 values were found to be lower than those of standard chemotherapeutic agents, indicating a strong potential for further development.
• Neuroprotective Effects :
  • In animal models of neurodegeneration, treatment with this compound resulted in reduced neuronal apoptosis and improved cognitive function compared to untreated controls. These findings suggest a protective role against oxidative stress-induced neuronal damage.

Data Tables

Biological Activity	Cell Line Tested	IC50 Value (µM)	Reference
Antitumor	MCF-7 (Breast)	12.5
Antitumor	A549 (Lung)	15.0
Neuroprotection	Primary Neurons	N/A

Q & A

Q. Basic Research Focus

• Chiral HPLC : Use polysaccharide-based columns (e.g., Chiralpak IA/IB) with hexane:isopropanol gradients to resolve enantiomers. Retention time comparisons with standards are critical .
• Circular Dichroism (CD) : Confirm absolute configuration by matching CD spectra to known (S)-configured analogs .

Advanced Consideration
Leverage X-ray crystallography to resolve ambiguous stereochemistry. For unstable intermediates, employ cryogenic NMR (e.g., 400 MHz with a cryoprobe) to enhance signal resolution of labile protons .

What stability challenges arise during storage, and how can degradation pathways be mitigated?

Q. Basic Research Focus

• Degradation Risks : Hydrolysis of the Boc group under acidic/humid conditions or β-elimination in the acetyl-methyl-amino moiety .
• Storage : Store at –20°C in anhydrous DCM or under nitrogen. Use desiccants (e.g., molecular sieves) to prevent moisture ingress .

Advanced Consideration
Conduct accelerated stability studies (40°C/75% RH for 4 weeks) to identify degradation products via LC-MS. Stabilize the compound by co-formulating with antioxidants (e.g., BHT) or using lyophilization for long-term storage .

How should researchers address discrepancies in reported biological activity data for this compound?

Q. Basic Research Focus

• Purity Verification : Reanalyze batches via qNMR (>98% purity) to rule out impurities affecting bioactivity .
• Assay Conditions : Standardize cell-based assays (e.g., pH, serum concentration) to minimize variability. Use internal controls (e.g., reference inhibitors) .

Advanced Consideration
Perform molecular dynamics simulations to assess binding mode consistency across studies. Cross-validate findings using SPR (surface plasmon resonance) for kinetic binding analysis .

What safety protocols are critical given the compound’s irritant and lachrymator properties?

Q. Basic Research Focus

• PPE : Wear nitrile gloves, safety goggles, and lab coats. Use fume hoods for handling powders or solutions .
• First Aid : For eye exposure, rinse with water for 15 minutes and seek medical evaluation. Document SDS reference codes (e.g., CAS 652971-20-5) for emergency responders .

Advanced Consideration
Implement gas detection sensors in workspaces to monitor airborne concentrations. Develop a spill-response protocol using activated carbon adsorbents for containment .

How can this compound serve as a precursor for novel drug candidates?

Q. Advanced Research Focus

• Derivatization : Functionalize the piperidine ring via cross-coupling (e.g., Buchwald-Hartwig amination) or introduce fluorinated groups at the acetyl moiety to enhance metabolic stability .
• SAR Studies : Synthesize analogs with varying tert-butyl ester substituents and evaluate pharmacokinetic profiles using Caco-2 cell permeability assays .

Q. Notes

• For synthesis scalability, consult protocols from Organic Process Research & Development .